molecular formula C8H10ClNO2 B8398293 2-Hydroxy-benzimidic acid methyl ester hydrochloride CAS No. 61636-46-2

2-Hydroxy-benzimidic acid methyl ester hydrochloride

Cat. No.: B8398293
CAS No.: 61636-46-2
M. Wt: 187.62 g/mol
InChI Key: SQOCVOSAAQLWSB-UHFFFAOYSA-N
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Description

2-Hydroxy-benzimidic acid methyl ester hydrochloride is a useful research compound. Its molecular formula is C8H10ClNO2 and its molecular weight is 187.62 g/mol. The purity is usually 95%.
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Properties

CAS No.

61636-46-2

Molecular Formula

C8H10ClNO2

Molecular Weight

187.62 g/mol

IUPAC Name

methyl 2-hydroxybenzenecarboximidate;hydrochloride

InChI

InChI=1S/C8H9NO2.ClH/c1-11-8(9)6-4-2-3-5-7(6)10;/h2-5,9-10H,1H3;1H

InChI Key

SQOCVOSAAQLWSB-UHFFFAOYSA-N

Canonical SMILES

COC(=N)C1=CC=CC=C1O.Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Acetyl chloride (6.0 g, 76.4 mmol) was added drop-wise to methanol (10 mL) over 30 min. The temperature was kept at 20° C. by cooling the mixture in a water bath. After the addition of acetyl chloride, the solution was stirred for 2 h at room temperature. o-Hydroxybenzonitrile (4.0 g, 33.61 mmol) was added followed by toluene (20 mL). The mixture was stirred at room temperature under an argon atmosphere for 4 days. The precipitate was filtered and washed with toluene. After drying under high vacuum, 2-hydroxy-benzimidic acid methyl ester hydrochloride (2.2 g, 35%) was isolated as a white solid.
Quantity
6 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
4 g
Type
reactant
Reaction Step Three
Quantity
20 mL
Type
solvent
Reaction Step Four

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